Cas no 2763938-58-3 (rac-(2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: rac-(2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 2763938-58-3
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 6431218
• PubChem ID: 165982884
• Update Time: 2025-05-21

rac-(2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2763938-58-3
• rac-(2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-37344117

• Inchi： 1S/C16H19NO5/c1-3-9-22-16(20)17-8-7-13(15(18)19)14(17)11-5-4-6-12(10-11)21-2/h3-6,10,13-14H,1,7-9H2,2H3,(H,18,19)/t13-,14-/m1/s1
• InChI Key： ITPXKZJYPSKTMD-ZIAGYGMSSA-N
• SMILES： OC([C@@H]1CCN(C(=O)OCC=C)[C@@H]1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

Racemic (2R,3S)-2-(3-Methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

Racemic (2R,3S)-2-(3-Methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic Acid, also known by its CAS Registry Number 2763938-58-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a pyrrolidine ring, a 3-methoxyphenyl group, and a propenoyloxy carbonyl group, making it a unique candidate for various pharmacological applications.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrrolidine ring followed by the introduction of the substituents. Recent advancements in asymmetric synthesis have enabled the selective formation of the (2R,3S) stereoisomer, which is crucial for optimizing the compound's bioavailability and efficacy. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and purity of this enantiomerically pure product.

One of the most promising applications of this compound lies in its potential as a drug intermediate. Its structure suggests that it could serve as a precursor for more complex molecules with enhanced therapeutic properties. For instance, modifications to the propenoyloxy carbonyl group could lead to derivatives with improved solubility or enhanced binding affinity to target proteins. Additionally, the presence of the 3-methoxyphenyl group introduces electronic and steric effects that could be exploited to modulate the compound's pharmacokinetic profile.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing unmet medical needs. For example, compounds with similar structural motifs have shown promise in treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier and interact with key neurotransmitter systems makes them attractive candidates for further exploration. While racemic (2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid itself has not yet been tested in clinical trials, its structural analogs have demonstrated encouraging results in preclinical models.

The compound's stereochemistry plays a pivotal role in determining its biological activity. The (2R,3S) configuration ensures optimal interactions with target receptors, potentially leading to higher efficacy and lower toxicity compared to other stereoisomers. This highlights the importance of stereochemical control during synthesis, as even minor deviations could result in significant changes to the compound's pharmacological properties.

In terms of stability and shelf life, racemic (2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid exhibits moderate stability under standard storage conditions. However, exposure to light or moisture can lead to degradation, particularly due to the presence of the propenoyloxy carbonyl group. To mitigate this, it is recommended that the compound be stored in a cool, dry place with minimal exposure to environmental factors that could compromise its integrity.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods allow for precise determination of its molecular weight (Molecular Weight: 406.45 g/mol), purity (Purity: >99%), and structural integrity. Advanced spectroscopic techniques have also been employed to confirm the stereochemistry of the molecule, ensuring that it meets rigorous quality control standards.

In conclusion, racemic (2R,3S)-2-(3-methoxyphenyl)-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with advancements in synthetic methodology and analytical characterization, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its biological properties and potential uses, this compound is likely to play an increasingly important role in the field of medicinal chemistry.